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Compound of Interest

Compound Name: DPNI-GABA

Cat. No.: B15621053 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with DPNI-GABA (1-(4-Aminobutanoyl)-4-[1,3-

bis(dihydroxyphosphoryloxy)propan-2-yloxy]-7-nitroindoline). The following procedures are

designed to ensure the safe handling, use, and disposal of this photolabile compound, fostering

a secure laboratory environment.

DPNI-GABA is a "caged" neurotransmitter, a photolabile derivative of Gamma-Aminobutyric

Acid (GABA), designed to release GABA upon exposure to near-UV light. While GABA itself is

not classified as a hazardous substance, the nitroindoline "caging" group and the compound's

light-sensitive nature necessitate specific safety precautions.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required at all times when handling DPNI-GABA to minimize

exposure and ensure personal safety.
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PPE Category Item Specification Rationale

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1-rated

Protects eyes from

splashes of solutions

containing DPNI-

GABA and from

accidental exposure to

UV light used for

uncaging.

Hand Protection Nitrile Gloves
Standard laboratory

grade

Prevents skin contact

with the compound.

Change gloves

immediately if

contaminated.

Body Protection Laboratory Coat
Standard length, fully

buttoned

Protects skin and

personal clothing from

potential spills.

Respiratory Protection Not generally required

Use in a well-

ventilated area. A dust

mask may be used if

handling large

quantities of the solid

form to prevent

inhalation of airborne

powder.

DPNI-GABA is

typically handled in

small quantities as a

solid or in solution,

minimizing the risk of

inhalation.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the integrity of DPNI-GABA and to prevent

accidental exposure or degradation.
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Procedure Step-by-Step Guidance Key Considerations

Receiving and Storage

1. Upon receipt, inspect the

container for any damage. 2.

Store immediately at -20°C in

a light-protected container

(e.g., amber vial or wrapped in

aluminum foil).

DPNI-GABA is light-sensitive

and temperature-sensitive.

Avoid repeated freeze-thaw

cycles.

Preparation of Stock Solutions

1. Work in a dimly lit area or

under a red safe light to

minimize exposure to ambient

light. 2. Allow the compound to

equilibrate to room

temperature before opening to

prevent condensation. 3.

Weigh the required amount of

DPNI-GABA solid in a

chemical fume hood. 4.

Dissolve in an appropriate

solvent (e.g., water or buffer)

to the desired concentration.[1]

5. Aliquot the stock solution

into light-protected tubes for

single-use to avoid

contamination and

degradation. 6. Store stock

solutions at -20°C.

The solubility of DPNI-GABA in

water is up to 2 mM with gentle

warming.[1] Product

datasheets suggest various

concentrations for stock

solutions, typically ranging

from 1 mM to 10 mM.

Experimental Use (Uncaging) 1. Use the lowest effective

concentration of DPNI-GABA

for your experiment to

minimize potential side effects.

2. During the experiment,

protect the preparation from

ambient light until the intended

photoactivation. 3. Use a

controlled light source (e.g.,

laser or LED) with a specific

DPNI-GABA has a quantum

yield of 0.085, similar to other

nitroindoline-caged

compounds.[1]
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wavelength (near-UV, ~355-

405 nm) for uncaging. 4.

Ensure the light path is

enclosed or shielded to

prevent stray light from

affecting the operator or other

samples.

Disposal Plan
All waste materials contaminated with DPNI-GABA must be disposed of in accordance with

institutional and local regulations for chemical waste.

Waste Type Disposal Procedure

Solid DPNI-GABA
Collect in a clearly labeled, sealed container for

chemical waste.

DPNI-GABA Solutions

Collect in a labeled, sealed container for

aqueous chemical waste. Do not pour down the

drain.

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of in a designated solid chemical waste

container.

Unused Stock Solutions
Treat as aqueous chemical waste and dispose

of accordingly.

Experimental Protocol: Preparation of DPNI-GABA
for Neuronal Stimulation
This is a generalized protocol for preparing DPNI-GABA for use in a typical neuroscience

experiment involving photostimulation.

Prepare a 10 mM stock solution:

In a dimly lit environment, weigh out 4.99 mg of DPNI-GABA.
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Dissolve in 1 mL of sterile, nuclease-free water or a suitable buffer (e.g., HEPES-buffered

saline).

Gently vortex to ensure complete dissolution.

Aliquot into light-protected microcentrifuge tubes (e.g., 20 µL aliquots).

Store at -20°C until use.

Prepare the working solution:

On the day of the experiment, thaw a single aliquot of the 10 mM stock solution.

Dilute the stock solution in your extracellular recording solution to the final desired

concentration (e.g., 100 µM to 1 mM). The final concentration will depend on the specific

experimental requirements.[2]

Keep the working solution on ice and protected from light until it is perfused onto the cells.

Photostimulation:

Perfuse the cells or tissue with the DPNI-GABA working solution.

Use a laser or other appropriate light source to deliver a brief pulse of near-UV light (e.g.,

355 nm or 405 nm) to the area of interest to uncage the GABA.

Workflow and Safety Diagram
The following diagram illustrates the key steps for the safe handling of DPNI-GABA, from

receipt to disposal.
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DPNI-GABA Handling and Safety Workflow
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Caption: Workflow for safe handling of DPNI-GABA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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